Cas no 1227465-51-1 (3-(bromomethyl)-1λ?-thiane-1,1-dione)

• Product Name: 3-(bromomethyl)-1λ?-thiane-1,1-dione
• CAS No: 1227465-51-1
• MF: C₆H₁₁BrO₂S
• MW: 227.119340181351
• MDL: MFCD16556115
• CID: 1088129
• PubChem ID: 51072216
• Update Time: 2025-05-23

3-(bromomethyl)-1λ?-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)tetrahydro-2H-thiopyran 1,1-dioxide
• 3-(bromomethyl)thiane 1,1-dioxide
• 3-(bromomethyl)-1λ?-thiane-1,1-dione
• 3-(Bromomethyl)tetrahydro-2H-thiopyrane 1,1-dioxide
• 3-(Bromomethyl)-1lambda6-thiane-1,1-dione
• 3-(bromomethyl)tetrahydro-2H-thiopyran 1,1-dioxide(SALTDATA: FREE)
• BS-37293
• DTXSID301212318
• LLFQAXVALBTPTN-UHFFFAOYSA-N
• SCHEMBL15262863
• MFCD16556115
• 3-(BROMOMETHYL)-1??-THIANE-1,1-DIONE
• DB-365626
• E?-thiane-1,1-dione
• 3-(Bromomethyl)-tetrahydro-2H-thiopyran-1,1-dioxide
• EN300-208291
• 1227465-51-1
• 3-(bromomethyl)-1
• CS-0239248
• 3-(bromomethyl)tetrahydro-2h-thiopyran1,1-dioxide
• AKOS015156073
• 2H-Thiopyran, 3-(bromomethyl)tetrahydro-, 1,1-dioxide

• MDL： MFCD16556115
• Inchi： 1S/C6H11BrO2S/c7-4-6-2-1-3-10(8,9)5-6/h6H,1-5H2
• InChI Key： LLFQAXVALBTPTN-UHFFFAOYSA-N
• SMILES： BrCC1CCCS(C1)(=O)=O

Computed Properties

• Exact Mass: 225.96631g/mol
• Monoisotopic Mass: 225.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 3-(bromomethyl)-1λ?-thiane-1,1-dione

Professional Introduction to 3-(bromomethyl)-1λ?-thiane-1,1-dione (CAS No: 1227465-51-1)

3-(bromomethyl)-1λ?thiane-1,1-dione (CAS No: 1227465-51-1) is a highly versatile and significant compound in the field of organic synthesis and pharmaceutical research. This organosulfur derivative has garnered considerable attention due to its unique structural properties and broad applicability in the development of novel therapeutic agents. The compound's molecular framework, featuring a bromomethyl substituent and a thiane ring system, makes it an invaluable intermediate for constructing complex molecules, particularly in the synthesis of bioactive heterocycles.

The bromomethyl functional group in 3-(bromomethyl)-1λ?thiane-1,1-dione serves as a reactive handle for further functionalization, enabling the introduction of various pharmacophores. This reactivity has been exploited in numerous synthetic strategies, including cross-coupling reactions, nucleophilic substitutions, and Michael additions. Such transformations are pivotal in medicinal chemistry, where the construction of structurally diverse libraries is essential for drug discovery.

In recent years, the compound has found utility in the synthesis of thiazole derivatives, which are known for their broad spectrum of biological activities. Thiazole scaffolds are prevalent in many pharmacologically active compounds, including antibiotics, antivirals, and anti-inflammatory agents. The ability to incorporate the bromomethyl-thiane moiety into these frameworks provides a streamlined approach to generating novel thiazole-based molecules with enhanced biological potential.

The dione functionality in 3-(bromomethyl)-1λ?thiane-1,1-dione further contributes to its synthetic utility by participating in condensation reactions with various nucleophiles. This feature has been leveraged in the preparation of heterocyclic compounds that exhibit promising pharmacological properties. For instance, recent studies have demonstrated its role in generating thiazolidinone derivatives, which have shown efficacy against a range of diseases.

Advances in computational chemistry have also highlighted the significance of 3-(bromomethyl)-1λ?thiane-1,1-dione as a key intermediate. Molecular modeling studies have revealed its potential as a scaffold for designing molecules with optimized binding affinities to biological targets. These insights have guided the development of novel drug candidates with improved selectivity and reduced toxicity.

The compound's versatility extends to its application in material science. The thiane ring system can be modified to create conjugated polymers with unique electronic properties. Such materials are increasingly relevant in the development of organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices. The incorporation of the bromomethyl group allows for further functionalization, enabling the tuning of material properties for specific applications.

In summary, 3-(bromomethyl)-1λ?thiane-1,1-dione (CAS No: 1227465-51-1) is a multifaceted compound with significant implications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and pharmaceutical researchers. As our understanding of molecular interactions continues to evolve, this compound is poised to play an even greater role in the discovery and development of innovative therapeutic agents and advanced materials.